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Introduction
Flufenoxystrobin is a broad-spectrum fungicide belonging to the strobilurin group.[1] Its mode

of action is the inhibition of mitochondrial respiration by blocking electron transfer at the

Quinone outside (QoI) site of the cytochrome bc1 complex.[1][2] This mechanism disrupts the

energy supply of fungal pathogens, leading to their death. Flufenoxystrobin is effective

against a range of fungal diseases, including downy mildew, powdery mildew, blight, and rice

blast.[1][3]

These application notes provide a detailed protocol for conducting field efficacy trials to

evaluate the performance of Flufenoxystrobin against key fungal pathogens. The protocol

outlines the experimental design, application procedures, data collection methods, and data

analysis to ensure the generation of robust and reliable results for regulatory approval and

product development.

Experimental Protocols
Objective Definition
The primary objective of the field trial must be clearly defined before commencement.[4][5] This

could include:
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Determining the minimum effective dose of Flufenoxystrobin for controlling a specific target

disease.

Comparing the efficacy of Flufenoxystrobin with commercial standard fungicides.

Assessing the phytotoxicity of Flufenoxystrobin on the target crop.

Evaluating the impact of Flufenoxystrobin on crop yield and quality.

Site Selection and Experimental Design
Site Selection: Choose a trial site with a history of the target disease and uniform soil type,

topography, and drainage to minimize variability.[6]

Experimental Design: The Randomized Complete Block Design (RCBD) is the most

commonly used and recommended design for agricultural field research.[4][6] This design

helps to account for field variability.[4]

Treatments: Include a range of Flufenoxystrobin application rates, an untreated control,

and a commercial standard fungicide for comparison.

Replication: Each treatment should be replicated at least four times to ensure statistical

robustness.[6][7]

Randomization: Treatments within each block should be randomly assigned to plots to

minimize bias.[4][5]

Plot Size: Plots should be large enough to allow for accurate application and assessment

while minimizing edge effects.[5] A typical plot size might be 3m x 5m.

Treatment Application
Application Timing: Applications should be made preventatively or at the first sign of disease,

as per the recommended usage for strobilurin fungicides. The timing and frequency of

applications will depend on the target disease and local conditions.

Application Equipment: Use calibrated spray equipment to ensure accurate and uniform

application of the treatments.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b1443345?utm_src=pdf-body
https://www.benchchem.com/product/b1443345?utm_src=pdf-body
https://www.benchchem.com/product/b1443345?utm_src=pdf-body
https://www.benchchem.com/product/b1443345?utm_src=pdf-body
https://www.scielo.br/j/cr/a/tnfJkGTH9NPrv4T9pQnddjr/?format=html&lang=en
https://www.tandfonline.com/doi/pdf/10.1080/01140671.1995.9513865
https://www.scielo.br/j/cr/a/tnfJkGTH9NPrv4T9pQnddjr/?format=html&lang=en
https://www.tandfonline.com/doi/pdf/10.1080/01140671.1995.9513865
https://www.benchchem.com/product/b1443345?utm_src=pdf-body
https://www.scielo.br/j/cr/a/tnfJkGTH9NPrv4T9pQnddjr/?format=html&lang=en
https://www.researchgate.net/figure/Phytotoxicity-rating-scale-used-to-determine-the-percent-severity-of-botryodiplodin_fig2_338376952
https://www.tandfonline.com/doi/pdf/10.1080/01140671.1995.9513865
https://agritrop.cirad.fr/546677/1/document_546677.pdf
https://agritrop.cirad.fr/546677/1/document_546677.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1443345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application Volume: The spray volume should be sufficient to ensure thorough coverage of

the plant canopy.

Data Collection
Data should be collected at regular intervals throughout the trial. Key data points to collect

include:

Disease Severity: Assess the percentage of plant tissue affected by the disease using a

standardized disease rating scale. Assessments should be made on a representative sample

of plants within each plot.

Phytotoxicity: Visually assess the crop for any signs of phytotoxicity, such as chlorosis,

necrosis, or stunting, using a rating scale.

Crop Yield: At the end of the trial, harvest the crop from each plot and measure the yield.

Crop Quality: Assess any relevant quality parameters, such as fruit size, color, or presence

of blemishes.

Statistical Analysis
The collected data should be subjected to statistical analysis, typically Analysis of Variance

(ANOVA), to determine the significance of differences between treatments. Efficacy can be

calculated using the following formula:

Efficacy (%) = [1 – (Disease Severity in Treated Plot / Disease Severity in Control Plot)] ×

100[5]

Data Presentation
Table 1: Example Treatment List for Flufenoxystrobin
Field Efficacy Trial
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Treatment No. Treatment Description Application Rate (g a.i./ha)

T1 Untreated Control 0

T2 Flufenoxystrobin 75

T3 Flufenoxystrobin 100

T4 Flufenoxystrobin 125

T5
Commercial Standard (e.g.,

Azoxystrobin)

Manufacturer's Recommended

Rate

Note: Specific application rates for Flufenoxystrobin should be determined from manufacturer

recommendations or preliminary dose-ranging studies.

Table 2: Disease Severity Rating Scale for Downy Mildew
(0-9 Scale)
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Rating % Leaf Area Affected Description

0 0 No visible symptoms

1 1-10 Few, small, scattered lesions

2 11-20
Lesions more numerous and

slightly larger

3 21-30
Lesions coalescing on lower

leaves

4 31-40
Significant lesion development

on lower and mid-canopy

5 41-50

Extensive lesion development

and some defoliation in lower

canopy

6 51-60

Severe lesion development

throughout the plant,

significant defoliation

7 61-70
Majority of leaves severely

affected, heavy defoliation

8 71-80 Most leaves dead or dying

9 81-100 Plant is dead or near death

Source: Adapted from various disease assessment scales.[8]

Table 3: Disease Severity Rating Scale for Powdery
Mildew (0-5 Scale)
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Rating % Leaf Area Affected Description

0 0 No visible symptoms

1 1-5
Small, scattered powdery

mildew colonies

2 6-20
Colonies more numerous and

covering a larger leaf area

3 21-40
Significant portion of the leaf

surface covered with mildew

4 41-70

Extensive mildew growth,

some leaf yellowing and

curling

5 >70

Leaves completely covered,

significant necrosis and

defoliation

Source: Adapted from Mayee and Datar (1986).[1]

Table 4: Phytotoxicity Rating Scale (0-9 Scale)
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Rating % Plant Injury Description

0 0 No visible injury

1 1-2
Very slight discoloration or

stunting

2 3-5 Slight discoloration or stunting

3 6-10
Some noticeable discoloration,

stunting, or stand reduction

4 11-20
Moderate injury, plants

obviously stunted

5 21-40
Significant injury, stand

reduction is apparent

6 41-60 Severe injury, plants are dying

7 61-80
Very severe injury, most plants

are dying

8 81-99 Only a few plants alive

9 100 All plants are dead

Source: Adapted from various phytotoxicity rating scales.

Mandatory Visualizations
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Phase 1: Planning & Setup

Phase 2: Execution

Phase 3: Analysis & Reporting

Define Trial Objectives

Select Uniform Trial Site

Design Experiment (RCBD)

Establish & Mark Plots

Prepare Flufenoxystrobin Treatments

Apply Treatments at Key Timings

Collect Data (Disease, Phytotoxicity, etc.)

Enter & Verify Data

Perform Statistical Analysis (ANOVA)

Calculate Fungicide Efficacy

Generate Final Report & Conclusions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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